Cas no 204251-24-1 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate)

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate is a protected amino acid derivative widely used in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group provides selective protection for the amine functionality, enabling controlled deprotection under mild basic conditions. The tert-butyl ester protects the carboxylic acid, offering stability during synthesis while allowing cleavage under acidic conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard Fmoc-based protocols. The hydrate form ensures improved handling and storage stability. Its high purity and well-defined reactivity make it a reliable building block for constructing complex peptides with precise stereochemical control.
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate structure
204251-24-1 structure
Product Name:(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate
CAS No:204251-24-1
MF:C24H29NO7
MW:443.489567518234
MDL:MFCD00150485
CID:66684
PubChem ID:24868156
Update Time:2025-05-26

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate
    • N-Fmoc-L-glutamic acid gamma-tert-butyl ester monohydrate
    • N-(9-Fluorenylmethoxycarbonyl)-L-glutamic acid-O-tert-butyl ester monohydrate
    • N-(9-Fmoc)-L-glutamic acid GAMMA-tert-butyl ester monohydrate
    • Fmoc-Glu(OtBu)-OH · H₂O
    • FMOC-GLU(OTBU)-OH H2O
    • Fmoc-Glu(OtBu)-OH.H2O
    • Fmoc-Glu(OtBu)-OH·H?O
    • Fmoc-Glu(OtBu)-OH·H2O Fmoc-L-glutamic acid γ-tert·butyl ester monohydrate
    • FMOC-L-GLUTAMIC ACID (OTBU) MONOHYDRATE
    • Fmoc-L-glutamic acid γ-tert·butyl ester monohydrate
    • Fmoc-L-glutamic acid γ-tert-butyl ester hydrate
    • FMOC-L-Glutamic acid-O-tert-butyl ester monohydrate
    • N-(9-Fmoc)-L-glutamic acid β-tert-butyl ester monohydrate
    • FMOC-GLU(OBUT) H2O
    • FMOC-GLUTAMIC ACID(OTBU)-OH H2O
    • FMOC-L-GLU(OTBU)-OH H2O
    • Fmoc-L-Glu(otbu)-OH hydrate
    • FMOC-L-GLU(TBU)-OH H2O
    • FMOC-L-GLUTAMIC ACID-O-T-BUTYL ESTER MONOHYDRATE
    • FMOC-L-Glutamic acid-O-tert-butyl este
    • Fmoc-L-Glutamic acid-O-tert-butyl ester hydrate
    • Fmoc-L-GlutamicacidmonohydrateO-t-butylester
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid;hydrate
    • DS-18367
    • Fmoc-Glu(OtBu)-OH H
    • AMY22631
    • AKOS015950983
    • CS-W009383
    • L-Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 5-(1,1-dimethylethyl) ester, hydrate (1:1)
    • HY-W008667
    • N-(9-Fmoc)-L-glutamic acid gamma-tert-butyl ester monohydrate, 98%
    • SCHEMBL7606514
    • Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate
    • 204251-24-1
    • Fmoc-L-glutamic acid 5-tert-butyl ester hydrate
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-glutamic-acid-gamma-t-butyl ester monohydrate
    • FD21362
    • M03409
    • N-Fmoc-L-glutamic Acid gamma-tert-Butyl Ester Hydrate
    • N-(9-Fmoc)-L-glutamic acid gamma -tert-butyl ester monohydrate
    • MFCD00150485
    • Fmoc-Glu(OtBu)-OH Hydrate
    • PD196606
    • (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-5-tert-butoxy-5-oxopentanoic acid hydrate
    • FMOC-GLU(OTBU)-OHH2O
    • AKOS015855293
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoicacidhydrate
    • Fmoc-L-glutamic acid ?-tert-butyl ester
    • J-013301
    • NMBGBVUJSPZRDD-BDQAORGHSA-N
    • (2S)-5-(TERT-BUTOXY)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-5-OXOPENTANOIC ACID HYDRATE
    • MDL: MFCD00150485
    • Inchi: 1S/C24H27NO6.H2O/c1-24(2,3)31-21(26)13-12-20(22(27)28)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19;/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,27,28);1H2/t20-;/m0./s1
    • InChI Key: NMBGBVUJSPZRDD-BDQAORGHSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CCC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2.O

Computed Properties

  • Exact Mass: 443.19400
  • Monoisotopic Mass: 443.19440226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 86-89 °C (lit.)
  • Boiling Point: 633.5°C at 760 mmHg
  • Flash Point: No data available
  • PSA: 111.16000
  • LogP: 4.42680
  • Optical Activity: [α]20/D −17.5°, c = 1 in DMF
  • Solubility: Not available
  • Vapor Pressure: No data available

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate Security Information

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate Pricemore >>

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